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Compound of Interest

Compound Name: tert-Butyl octaneperoxoate

Cat. No.: B077908 Get Quote

An In-depth Technical Guide to the Theoretical and Experimental Properties of tert-Butyl

Peroxy-2-ethylhexanoate

Introduction
Tert-Butyl peroxy-2-ethylhexanoate (TBPEH), also known by trade names such as Trigonox

21S, is an organic peroxide widely utilized as a radical initiator in the polymerization of various

monomers and as a curing agent for unsaturated polyester resins.[1][2] Its efficacy as an

initiator stems from the thermal instability of the peroxide bond, which undergoes homolytic

cleavage to generate free radicals.[3] This guide provides a comprehensive overview of the

theoretical and experimentally determined properties of TBPEH, with a focus on its thermal

stability, decomposition pathways, and the experimental protocols used for its characterization.

The information presented is intended for researchers, scientists, and professionals in the

fields of polymer chemistry and drug development who require a detailed understanding of this

compound's behavior.

Theoretical Properties
Theoretical properties, derived from computational calculations, provide foundational data for

understanding the molecular characteristics of tert-Butyl peroxy-2-ethylhexanoate. These

values are essential for molecular modeling and for predicting the compound's behavior in

various chemical environments.
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Property Value Source

Molecular Formula C₁₂H₂₄O₃ [4][5]

Molecular Weight 216.32 g/mol [4][6]

Exact Mass 216.17254462 Da [4][6]

XLogP3-AA 4 [4]

Hydrogen Bond Acceptor

Count
3 [4]

Rotatable Bond Count 8 [4]

Topological Polar Surface Area 35.5 Å² [4]

Heavy Atom Count 15 [4]

Complexity 182 [4]

Experimental Properties
Experimentally determined properties offer a real-world characterization of TBPEH's physical

and chemical nature. These values are critical for safe handling, process design, and

application development.
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Property Value Conditions Source

Appearance
Colorless, transparent

liquid
Ambient [1][4][7]

Odor Sweet, mild, aromatic Ambient [4][8]

Density 0.89 - 0.900 g/cm³ 20°C [1][5][9]

Melting Point Approximately -30°C [5]

Boiling Point
Decomposes below

boiling point
[10]

Flash Point 78 °C ISO 3679 [10]

Refractive Index 1.428 20°C [10]

Vapor Pressure 2 Pa 20°C [1]

Water Solubility 46.3 mg/L 20°C [1]

Active Oxygen

Content
7.40% [7]

Thermal Stability and Decomposition
The thermal stability of organic peroxides is a critical parameter due to their potential for self-

accelerating decomposition, which can be violent.[2][6][11] TBPEH is particularly sensitive to

temperature increases and contamination.[4][6][11]

Thermal Stability Data
The following table summarizes key experimental data related to the thermal stability of tert-

Butyl peroxy-2-ethylhexanoate.
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Parameter Value Method/Conditions Source

Self-Accelerating

Decomposition

Temperature (SADT)

35°C UN-Test H.4 [7][10]

Control Temperature

(Tc)
20°C [7]

Critical Temperature

(Tem)
25°C [7]

Storage Temperature -30°C to 20°C [7]

Activation Energy (Ea) 124.9 kJ/mol [7]

Half-Life (t½) in

Chlorobenzene

10 hours 72°C [1][4][7]

1 hour 91°C [7][9]

0.1 hour 113°C [7][9]

Decomposition Pathway
The primary step in the thermal decomposition of tert-Butyl peroxy-2-ethylhexanoate is the

homolytic cleavage of the weak peroxide (O-O) bond.[3] This initial step generates a tert-butoxy

radical and a 2-ethylhexanoyloxy radical. These highly reactive radical intermediates can then

undergo further reactions, leading to a variety of stable end-products.
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Figure 1: Thermal Decomposition Pathway of TBPEH
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Caption: Figure 1: Thermal Decomposition Pathway of TBPEH

Experimental Protocols
The thermal hazards of TBPEH are typically evaluated using calorimetric techniques such as

Differential Scanning Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC).[12]
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Differential Scanning Calorimetry (DSC)
Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature or time. It is used to determine thermal properties like the exothermic

onset temperature (T₀) and the heat of decomposition (ΔH) of a substance.[12]

Methodology:

A small, precisely weighed sample of TBPEH is hermetically sealed in a crucible (e.g.,

aluminum).

An empty, sealed crucible is used as a reference.

Both crucibles are placed in the DSC furnace.

The furnace is heated at a constant rate (e.g., 2-10 °C/min).

The differential heat flow between the sample and reference is recorded.

The onset temperature of the exothermic decomposition peak (T₀) and the integrated area of

the peak (ΔH) are determined from the resulting thermogram.

Accelerating Rate Calorimetry (ARC)
Principle: ARC is used to study the thermal runaway potential of a substance under adiabatic

conditions. It measures the temperature and pressure changes of a sample as it undergoes an

exothermic reaction.

Methodology:

A sample of TBPEH is placed in a spherical, high-pressure sample bomb.

The bomb is placed in a calorimeter chamber, and the system is heated in a series of small

steps.

At each step, the system holds the temperature and monitors for any self-heating of the

sample.
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Once an exothermic reaction is detected (rate of temperature rise exceeds a set threshold),

the instrument switches to an adiabatic mode, where the surrounding temperature is

maintained at the same temperature as the sample.

The temperature and pressure of the sample are recorded as a function of time until the

reaction is complete.

Data from ARC experiments can be used to calculate parameters such as the time to

maximum rate (TMR) and the self-accelerating decomposition temperature (SADT).[12]
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Figure 2: Workflow for Thermal Hazard Evaluation
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Caption: Figure 2: Workflow for Thermal Hazard Evaluation
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Applications
The primary application of tert-Butyl peroxy-2-ethylhexanoate is as a free-radical initiator in

polymerization processes.[2]

Polymerization of Ethylene: It is an efficient initiator for producing Low-Density Polyethylene

(LDPE) in both high-pressure autoclave and tubular processes.[1][9]

Styrene Polymerization: It can be used for the suspension polymerization of styrene at

approximately 90°C and shows activity comparable to dibenzoyl peroxide.[9]

Acrylics and Vinyl Monomers: It serves as a medium-temperature initiator for the

polymerization of acrylates, methacrylates, and vinyl acetate.[1][7]

Curing of Resins: It is used as a high-temperature curing agent for unsaturated polyester

resins, particularly in hot press molding processes like DMC and BMC.[1][7]

Safety Profile
Tert-Butyl peroxy-2-ethylhexanoate is a hazardous substance that requires careful handling

and storage.

Hazards: It is classified as an Organic Peroxide Type C, meaning it may cause a fire upon

heating.[2][10] It is flammable and can form explosive vapor-air mixtures.[10] The pure form

is sensitive to shock and can detonate if heated rapidly to a critical temperature.[6] It may

also cause an allergic skin reaction.[10][13]

Storage and Handling: Store in a cool, well-ventilated place away from heat, sparks, and

direct sunlight.[4][7][9] The control temperature should not be exceeded to prevent self-

accelerating decomposition.[4][6][11] It should be kept away from incompatible materials

such as acids, bases, reducing agents, and heavy metal compounds.[9]

Environmental Impact: The substance is considered very toxic to aquatic organisms with

long-lasting effects.[2][10][13] However, it is inherently biodegradable through hydrolysis and

biotic degradation.[1][2]

Conclusion
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This guide has detailed the theoretical and experimental properties of tert-Butyl peroxy-2-

ethylhexanoate, a commercially significant organic peroxide. The provided data, presented in

structured tables and diagrams, highlights the compound's physical characteristics, thermal

instability, and primary applications. A thorough understanding of its decomposition behavior

and the experimental protocols for its analysis is crucial for ensuring its safe handling and

effective use in industrial processes. The comparison between theoretical and experimental

data underscores the importance of empirical testing for accurately characterizing reactive

chemicals like TBPEH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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